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Introduction

Risevistinel (also known as NYX-783) is an investigational positive allosteric modulator (PAM)
of the N-methyl-D-aspartate (NMDA) receptor. As a PAM, Risevistinel enhances the function
of the NMDA receptor in the presence of its endogenous ligands, such as glutamate and
glycine. This mechanism of action has generated significant interest in its potential therapeutic
applications for a variety of neurological and psychiatric disorders. Preclinical studies have
suggested that Risevistinel may play a role in processes such as fear extinction and synaptic
plasticity, highlighting its importance for in vitro investigation.[1][2][3][4]

These application notes provide a comprehensive overview and detailed protocols for
conducting cell culture experiments to evaluate the effects of Risevistinel. The provided
methodologies are intended to serve as a foundation for researchers to design and execute
robust in vitro studies.

Mechanism of Action and Signaling Pathway
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Risevistinel positively modulates the NMDA receptor, a ligand-gated ion channel crucial for
synaptic transmission and plasticity. Upon binding of glutamate and a co-agonist (glycine or D-
serine), the NMDA receptor channel opens, allowing for the influx of Ca2* ions. This calcium
influx triggers a cascade of downstream signaling events.

The signaling pathways associated with NMDA receptor activation are complex and can lead to
various cellular responses, including the activation of the Extracellular signal-regulated kinase
(ERK) and mammalian Target of Rapamycin (nTOR) pathways. Furthermore, NMDA receptor
modulation has been linked to the regulation of Brain-Derived Neurotrophic Factor (BDNF), a
key molecule involved in neuronal survival, growth, and synaptic plasticity.

Below is a diagram illustrating the proposed signaling pathway of Risevistinel.
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Caption: Proposed signaling pathway of Risevistinel.

Data Presentation: Quantitative Analysis of
Risevistinel's Effects

The following tables are templates for summarizing quantitative data from in vitro experiments
with Risevistinel. Researchers should populate these tables with their experimental findings.
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Table 1: Dose-Response Effect of Risevistinel on Cell Viability (MTT Assay)

Risevistinel Concentration (pM) % Cell Viability (Mean * SD)
0 (Vehicle Control) 100 +5.2

0.01 Data to be determined

0.1 Data to be determined

1 Data to be determined

10 Data to be determined

100 Data to be determined

Table 2: Neuroprotective Effect of Risevistinel Against Glutamate-Induced Excitotoxicity (LDH

Assay)
Treatment Group % Cytotoxicity (Mean + SD)
Vehicle Control 51+15
Glutamate (100 pM) 458 +4.3
Risevistinel (0.1 uM) + Glutamate (100 uM) Data to be determined
Risevistinel (1 uM) + Glutamate (100 pM) Data to be determined
Risevistinel (10 uM) + Glutamate (100 pM) Data to be determined

Experimental Protocols

The following are detailed protocols for cell culture and assays to investigate the effects of
Risevistinel.

Cell Line Selection and Culture

The human neuroblastoma cell line, SH-SY5Y, is a widely used and appropriate model for
neuroprotection and neurotoxicity studies due to its human origin, ease of culture, and ability to
be differentiated into a more mature neuronal phenotype.[5] Other suitable cell lines for NMDA
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receptor research include N2A (mouse neuroblastoma) and cell lines stably expressing specific
NMDA receptor subunits.

Protocol for Culturing SH-SY5Y Cells

e Growth Medium:

[¢]

Dulbecco's Modified Eagle Medium (DMEM)/F-12 (1:1 mixture)

o

10% Fetal Bovine Serum (FBS)

[e]

1% Penicillin-Streptomycin

o

2 mM L-glutamine

 Culture Conditions:
o Incubate at 37°C in a humidified atmosphere with 5% CO..
o Change the medium every 2-3 days.

e Subculturing:

[¢]

When cells reach 80-90% confluency, aspirate the medium.

[e]

Wash the cells with sterile Phosphate-Buffered Saline (PBS).

[e]

Add 1 mL of 0.25% Trypsin-EDTA and incubate for 3-5 minutes at 37°C.

o

Neutralize the trypsin with 5 mL of complete growth medium.

[¢]

Centrifuge the cell suspension at 200 x g for 5 minutes.

[¢]

Resuspend the cell pellet in fresh growth medium and re-plate at a 1:3 to 1:6 split ratio.

Risevistinel Treatment Protocol

The following workflow outlines the general procedure for treating cultured cells with
Risevistinel.
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Caption: General workflow for Risevistinel treatment in cell culture.
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Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

e Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10% cells/well and allow them to
attach for 24 hours.

o Treat the cells with various concentrations of Risevistinel (e.g., 0.01 uM to 100 pM) and a
vehicle control. A known concentration of 0.1 uM has been used in previous in vitro studies
with NYX-783.

 Incubate the plate for the desired treatment duration (e.g., 24 or 48 hours) at 37°C.
e Add 10 pL of 5 mg/mL MTT solution to each well.
 Incubate for 4 hours at 37°C.

o Aspirate the medium and add 150 puL of DMSO to each well to dissolve the formazan
crystals.

o Shake the plate for 10 minutes at room temperature.
o Measure the absorbance at 570 nm using a microplate reader.

o Calculate cell viability as a percentage of the vehicle-treated control.

Cytotoxicity Assay (LDH Assay)

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the amount of
LDH released from damaged cells into the culture medium.

Protocol:
e Seed SH-SY5Y cells in a 96-well plate as described for the MTT assay.

o Pre-treat the cells with different concentrations of Risevistinel for 1-2 hours.
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 Induce cytotoxicity by adding a neurotoxic agent (e.g., 100 uM glutamate) to the appropriate
wells. Include a vehicle control, a neurotoxin-only control, and Risevistinel-only controls.

 Incubate the plate for 24 hours at 37°C.

o Carefully collect 50 pL of the supernatant from each well and transfer it to a new 96-well
plate.

e Prepare the LDH reaction mixture according to the manufacturer's instructions (commercially
available kits are recommended).

e Add 50 pL of the LDH reaction mixture to each well containing the supernatant.
 Incubate for 30 minutes at room temperature, protected from light.

e Add 50 pL of stop solution to each well.

e Measure the absorbance at 490 nm using a microplate reader.

o Calculate the percentage of cytotoxicity relative to the control wells with maximum LDH
release (lysed cells).

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers
initiating in vitro studies with Risevistinel. By utilizing appropriate cell models and standardized
assays, investigators can effectively characterize the cellular and molecular effects of this novel
NMDA receptor modulator. The experimental workflows and data presentation templates are
designed to ensure robust and reproducible research outcomes, contributing to a deeper
understanding of Risevistinel's therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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